Cas no 1197193-25-1 (4-Bromo-2-(piperazin-1-yl)benzoic acid)

• Product Name: 4-Bromo-2-(piperazin-1-yl)benzoic acid
• CAS No: 1197193-25-1
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• MDL: MFCD13191612
• CID: 1056233
• PubChem ID: 56972848
• Update Time: 2025-04-20

4-Bromo-2-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(piperazin-1-yl)benzoic acid
• 4-bromo-2-(1-piperazinyl)Benzoic acid
• 4-bromo-2-piperazin-1-ylbenzoic acid
• 4-Bromo-2-piperazinobenzoic Acid
• DB-061627
• 1197193-25-1
• MFCD13191612
• DTXSID601287502
• SY006922
• CS-0453757
• AKOS013687879
• AC3171

• MDL： MFCD13191612
• Inchi： 1S/C11H13BrN2O2/c12-8-1-2-9(11(15)16)10(7-8)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2,(H,15,16)
• InChI Key： YJEHRRNLZOGASO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)N1CCNCC1

Computed Properties

• Exact Mass: 284.01600
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57000
• LogP: 1.95070